Cas no 2228806-71-9 (tert-butyl N-2-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate)

• Product Name: tert-butyl N-2-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate
• CAS No: 2228806-71-9
• MF: C₁₄H₂₁ClN₂O₃
• MW: 300.781142950058
• CID: 6461834
• PubChem ID: 165621349
• Update Time: 2025-05-20

tert-butyl N-2-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate
• 2228806-71-9
• tert-butyl N-[2-(3-amino-1-hydroxypropyl)-4-chlorophenyl]carbamate
• EN300-1881264

• Inchi： 1S/C14H21ClN2O3/c1-14(2,3)20-13(19)17-11-5-4-9(15)8-10(11)12(18)6-7-16/h4-5,8,12,18H,6-7,16H2,1-3H3,(H,17,19)
• InChI Key： QCPWRANGUWJKPY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CCN)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.1240702g/mol
• Monoisotopic Mass: 300.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate

tert-butyl N-2-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate, identified by the CAS number 2228806-71-9, is a highly specialized organic compound with significant applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is notable for its unique structural features, which include a tert-butyl group, a phenyl ring substituted with chlorine, and an amino alcohol moiety. These structural elements contribute to its versatile reactivity and potential for use in advanced chemical synthesis.

Recent studies have highlighted the importance of this compound as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel pesticides and herbicides, where its ability to inhibit specific enzymatic pathways has shown promise. Additionally, its application in the synthesis of pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders, has been documented in recent scientific literature.

The synthesis of tert-butyl N-2-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate typically involves multi-step reactions, often starting from readily available starting materials. The process often includes nucleophilic substitutions, carbonylations, and selective protection/deprotection steps to achieve the desired structure. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions, leading to higher yields and improved purity.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various storage conditions has been thoroughly investigated, with results indicating that it remains stable under normal laboratory conditions but requires protection from light and moisture during prolonged storage.

The biological activity of tert-butyl N-2-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate has been extensively studied. In vitro assays have demonstrated its ability to inhibit key enzymes involved in metabolic pathways, making it a valuable tool in drug discovery programs. Furthermore, its selectivity towards specific targets has been validated through comparative studies with related compounds, underscoring its potential as a lead compound for further optimization.

From an environmental perspective, the degradation pathways of this compound have been analyzed to assess its impact on ecosystems. Research indicates that it undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts. This information is crucial for evaluating its safety profile and ensuring compliance with environmental regulations.

In conclusion, tert-butyl N-2-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate, with its unique chemical structure and diverse applications, continues to be a focal point in contemporary chemical research. Its role as an intermediate in the synthesis of bioactive molecules positions it as a valuable asset in both academic and industrial settings. As ongoing research delves deeper into its properties and potential uses, this compound is expected to contribute significantly to advancements in medicine and agriculture.